![molecular formula C12H8N2O2 B428298 pyrido[2,3-b][1,5]benzoxazepin-5(6H)-one CAS No. 10189-46-5](/img/structure/B428298.png)
pyrido[2,3-b][1,5]benzoxazepin-5(6H)-one
Cat. No. B428298
Key on ui cas rn:
10189-46-5
M. Wt: 212.2g/mol
InChI Key: SMKXEJRITQTCCL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09193749B2
Procedure details
Title compound 430 (3.65 g, 14.7 mmol) was dissolved in DMF (25.0 mL) and sodium hydroxide powder (0.706 g, 17.7 mmol) was added. The reaction mixture was stirred at 130° C. for 5 hours. The mixture was cooled down to room temperature and ice cooled water was added. The precipitate was filtered. The solid was triturated in ethanol to afford title compound 431 (1.798 g, 58%) as a white solid. 1H NMR (DMSO-d6) δ (ppm): 10.75 (s, 1H), 8.50 (dd, J=4.8, 2.1 Hz, 1H), 8.27 (dd, J=7.6, 2.0 Hz, 1H), 7.46 (dd, J=7.5, 4.8 Hz, 1H), 7.34 (dd, J=7.8, 1.2 Hz, 1H), 7.25-7.14 (m, 3H). MS (m/z): 213.2 (M+H).
Name
Title compound 430
Quantity
3.65 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
ONC(=O)C1C=CC(OCC[N:13]2[C:19](=[O:20])[C:18]3[CH:21]=[CH:22][CH:23]=[N:24][C:17]=3[O:16][C:15]3[CH:25]=[CH:26][CH:27]=[CH:28][C:14]2=3)=CC=1.[OH-].[Na+].O>CN(C=O)C>[N:24]1[C:17]2[O:16][C:15]3[CH:25]=[CH:26][CH:27]=[CH:28][C:14]=3[NH:13][C:19](=[O:20])[C:18]=2[CH:21]=[CH:22][CH:23]=1 |f:1.2|
|
Inputs
Step One
|
Name
|
Title compound 430
|
|
Quantity
|
3.65 g
|
|
Type
|
reactant
|
|
Smiles
|
ONC(C1=CC=C(C=C1)OCCN1C2=C(OC3=C(C1=O)C=CC=N3)C=CC=C2)=O
|
|
Name
|
|
|
Quantity
|
25 mL
|
|
Type
|
solvent
|
|
Smiles
|
CN(C)C=O
|
Step Two
|
Name
|
|
|
Quantity
|
0.706 g
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
130 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The reaction mixture was stirred at 130° C. for 5 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The mixture was cooled down to room temperature
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was added
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The precipitate was filtered
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The solid was triturated in ethanol
|
Outcomes
Product
Details
Reaction Time |
5 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N1=CC=CC=2C(NC3=C(OC21)C=CC=C3)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.798 g | |
| YIELD: PERCENTYIELD | 58% | |
| YIELD: CALCULATEDPERCENTYIELD | 57.6% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
